2-(2-cyclopentylidenehydrazinyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid

• IUPAC Name: (2Z)-2-(cyclopentylidenehydrazinylidene)-4-oxo-1,3-thiazinane-6-carboxylic acid
• InChI: InChI=1S/C10H13N3O3S/c14-8-5-7(9(15)16)17-10(11-8)13-12-6-3-1-2-4-6/h7H,1-5H2,(H,15,16)(H,11,13,14)
• InChI Key: OEQYDNYIJXKFMR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NN=C2NC(=O)CC(S2)C(=O)O)C1
• Isomeric SMILES: C1CCC(=N/N=C\2/NC(=O)CC(S2)C(=O)O)C1
• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.30 g/mol

Description

2-(2-cyclopentylidenehydrazinyl)-4-oxo-5,6-dihydro-4H-1,3-thiazine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H13N3O3S and its molecular weight is 255.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of N-substituted-3-chloro-2-azetidinones and related compounds demonstrates a method for creating compounds with antibacterial activity against both Gram-positive and Gram-negative microorganisms, including Staphylococcus aureus and Escherichia coli, as well as antifungal activity against various fungal species, although some compounds were not active against the tested species (Chavan & Pai, 2007).

Electrophilic Aminations and Derivative Synthesis

Electrophilic aminations with oxaziridines have been explored for their ability to synthesize a wide range of derivatives, including azines, hydrazines, and aminodicarboxylic derivatives. This process highlights the potential for creating diverse compounds for further biological evaluation (Andreae & Schmitz, 1991).

Antifungal and Antibacterial Drugs

Microwave-assisted synthesis of heterocyclic dicarboxylic acids, including 1,3,4-thiadiazines, has shown potential for creating compounds with better antibacterial and antifungal activity than reference drugs, indicating their promise as novel drug candidates (Dabholkar & Parab, 2011).

Antimicrobial Study of Fluoroquinolone-Based Derivatives

The synthesis of fluoroquinolone-based 4-thiazolidinones and their evaluation for antimicrobial activity illustrate the therapeutic potential of these derivatives in medicinal chemistry. These compounds have been tested for their antibacterial and antifungal properties, highlighting their potential as antimicrobial agents (Patel & Patel, 2010).

Synthesis of Fused Heterocyclic Compounds

The synthesis of certain fused thienopyrimidines and their evaluation for biological interest demonstrate the potential of these compounds in drug discovery. Some of the newly synthesized compounds were tested for their antimicrobial activity, contributing to the search for new therapeutic agents (Abdel-Fattah et al., 2006).